Cas no 533873-49-3 (4-benzoyl-5-(4-fluorophenyl)-7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 4-benzoyl-5-(4-fluorophenyl)-7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• CAS No: 533873-49-3
• MF: C₂₃H₁₉FN₂O₂
• MW: 374.407569169998
• CID: 6352876
• PubChem ID: 4462579
• Update Time: 2025-10-28

4-benzoyl-5-(4-fluorophenyl)-7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-5-(4-fluorophenyl)-7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• Oprea1_159825
• 533873-49-3
• 4-benzoyl-5-(4-fluorophenyl)-7-methyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• 4-benzoyl-5-(4-fluorophenyl)-7-methyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
• F0560-0107
• AKOS024583789
• AB00668412-01

• Inchi： 1S/C23H19FN2O2/c1-15-7-12-20-19(13-15)22(16-8-10-18(24)11-9-16)26(14-21(27)25-20)23(28)17-5-3-2-4-6-17/h2-13,22H,14H2,1H3,(H,25,27)
• InChI Key： BTWUXRFGACPOTQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=C(C)C=CC=2NC(CN1C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 374.14305602g/mol
• Monoisotopic Mass: 374.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 4-benzoyl-5-(4-fluorophenyl)-7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

4-Benzoyl-5-(4-fluorophenyl)-7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 533873-49-3)

The compound 4-benzoyl-5-(4-fluorophenyl)-7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one, with the CAS registry number 533873-49-3, is a complex organic molecule belonging to the class of benzodiazepines. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology.

The molecular structure of this compound is characterized by a benzodiazepine ring system with several substituents that contribute to its functional properties. The presence of a benzoyl group at position 4 and a fluorophenyl group at position 5 introduces electronic and steric effects that can influence its reactivity and bioavailability. Additionally, the methyl group at position 7 further modulates the physical and chemical properties of the molecule.

Recent studies have explored the synthesis of this compound through various routes, including multi-component reactions and catalytic processes. Researchers have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structural integrity of the compound.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. Furthermore, its ability to modulate GABA receptor activity suggests its potential role in neuroprotective therapies.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, while molecular docking studies have revealed potential binding modes with target proteins.

Looking ahead, the development of this compound into a therapeutic agent requires further preclinical evaluation to assess its safety profile and efficacy in relevant disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive advancements in this area.